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Compound of Interest

Compound Name: Di-tert-butyl peroxide

Cat. No.: B095025 Get Quote

Technical Support Center: Di-tert-butyl Peroxide
Safety
This guide provides essential safety information, troubleshooting, and frequently asked

questions for researchers, scientists, and drug development professionals working with Di-tert-
butyl peroxide (DTBP). Adherence to these guidelines is critical to prevent explosive

decomposition and ensure a safe laboratory environment.

Frequently Asked Questions (FAQs)
Q1: What is Di-tert-butyl peroxide (DTBP) and why is it a hazard?

A1: Di-tert-butyl peroxide is a stable organic peroxide widely used as a radical initiator in

polymerization and organic synthesis.[1][2][3][4] However, it is a thermally unstable substance

that can undergo exothermic, self-accelerating decomposition, which may lead to a fire or

explosion.[5][6]

Q2: At what temperature does DTBP start to decompose?

A2: The peroxide bond in DTBP undergoes homolysis at temperatures above 100°C (212°F).[1]

[6][7] It is reported to decompose at 111°C (232°F), which increases the fire hazard.[8] The

Self-Accelerating Decomposition Temperature (SADT) is approximately 80°C (176°F).[9]

Q3: What are the primary triggers for the explosive decomposition of DTBP?
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A3: The primary triggers include:

Heat: Exposure to elevated temperatures is a major cause of decomposition.[8][10][11]

Contamination: Contact with incompatible materials such as strong oxidizing agents,

reducing agents, acids, bases, amines, transition metal salts, sulfur compounds, rust, and

dust can initiate a dangerous reaction.[5][7]

Confinement: Decomposition in a closed or confined space can lead to a significant pressure

increase and potential explosion.[8]

Ignition Sources: Open flames, sparks, static discharge, and friction should be avoided in

areas where DTBP is handled.[5][9]

Q4: How should I properly store DTBP?

A4: DTBP should be stored in a cool, dry, and well-ventilated area, away from heat and

sources of ignition.[7] It is recommended to store it in a refrigerator designated for flammables.

[9] Storage temperatures should be kept below 30°C (86°F) to maintain its technical properties.

[12] Containers should be tightly closed and stored separately from other organic peroxides

and incompatible materials.[13]

Q5: What should I do in case of a DTBP spill?

A5: In the event of a spill, immediately evacuate the area and remove all sources of ignition.[8]

Ensure adequate ventilation.[8] Absorb the spill with an inert material like vermiculite or sand

and place it in a suitable container for disposal.[9] Use non-sparking tools for cleanup.[5][9]

Q6: Can I return unused DTBP to its original container?

A6: No, never return any unused product to its original container.[5] This can introduce

contaminants and risk decomposition.[5]
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Issue Possible Cause(s) Recommended Action(s)

Container feels warm or is

bulging.

Self-accelerating

decomposition may have

started due to heat exposure

or contamination.

IMMEDIATE DANGER.

Evacuate the area

immediately. If safe to do so

from a distance, cool the

container with a water spray.[9]

[13][14]

Discoloration or presence of

crystals in the liquid.

Potential contamination or

degradation of the peroxide.

Do not use the material. Treat

as hazardous waste and

dispose of it according to your

institution's protocols.

Unexpectedly rapid reaction or

exotherm during an

experiment.

The reaction temperature may

be too high, or an incompatible

substance may have been

introduced.

Immediately cool the reaction

vessel with an ice bath. Be

prepared for a potential

runaway reaction and have

emergency procedures in

place.

Quantitative Data Summary
Property Value Reference(s)

Decomposition Temperature 111°C (232°F) [8]

Self-Accelerating

Decomposition Temperature

(SADT)

~80°C (176°F) [9]

Flash Point 12°C - 18°C (53.6°F - 64.4°F) [7][8][12]

Recommended Maximum

Storage Temperature
< 30°C (86°F) [12]

Heat of Decomposition ~1.32 kJ/g [8][15]
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Protocol for Safe Handling and Dispensing of DTBP
Preparation:

Ensure the work area is clean and free of contaminants.[5]

Set up in a well-ventilated fume hood.

Have an emergency plan and necessary safety equipment (fire extinguisher, spill kit)

readily available.

Ground and bond all containers and equipment to prevent static discharge.[9]

Personal Protective Equipment (PPE):

Wear appropriate chemical-resistant gloves (e.g., PVC, neoprene), safety goggles, and a

flame-retardant lab coat.[5][9]

Dispensing:

Use only non-sparking tools.[5]

Carefully open the container, being aware of potential over-pressurization.[5]

Dispense the required amount of DTBP slowly and carefully.

Never return unused DTBP to the original container.[5]

Tightly close the container immediately after use.

Cleanup:

Clean any spills immediately with inert absorbent material.[9]

Properly dispose of all contaminated materials as hazardous waste.
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Factors Leading to Explosive Decomposition of Di-tert-butyl Peroxide

Di-tert-butyl Peroxide

Heat
(>100°C)

exposed to

Contamination
(Acids, Bases, Metals, etc.)

in contact with

Ignition Sources
(Sparks, Flames)

exposed to

Exothermic Decomposition

Confinement

Pressure Buildup

leads to

Gas Generation

Explosive Decomposition

if rapidif under
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Experimental Workflow for Safe Handling of Di-tert-butyl Peroxide

Preparation
- Clean work area

- Ground equipment
- Review emergency plan

Wear PPE
- Safety Goggles

- Lab Coat
- Chemical-resistant gloves

Dispensing
- Use non-sparking tools

- Open container carefully
- Do not return unused material

Experimentation
- Monitor temperature

- Ensure proper ventilation

Cleanup & Disposal
- Clean spills immediately

- Dispose of waste properly

Storage
- Tightly close container

- Store in a cool, ventilated area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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